6-(2-(azepan-1-yl)-2-oxoethyl)-4-isopropyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

• IUPAC Name: 6-[2-(azepan-1-yl)-2-oxoethyl]-1-phenyl-4-propan-2-ylpyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C22H27N5O2/c1-16(2)20-18-14-23-27(17-10-6-5-7-11-17)21(18)22(29)26(24-20)15-19(28)25-12-8-3-4-9-13-25/h5-7,10-11,14,16H,3-4,8-9,12-13,15H2,1-2H3
• InChI Key: HZNIBLVMEIGFIB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=O)C2=C1C=NN2C3=CC=CC=C3)CC(=O)N4CCCCCC4
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol

Description

The compound “6-(2-(azepan-1-yl)-2-oxoethyl)-4-isopropyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one” is a heterocyclic compound. It belongs to an important group of heterocyclic compounds containing nitrogen atoms at 1 and 2 positions in a six-membered ring and oxygen atom at 3 position of the ring.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazolo[3,4-d]pyridazin-7(6H)-one ring, which is a derivative of pyridazine. Pyridazine is a heterocyclic compound that contains two adjacent nitrogen atoms.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Spectral Characterization : Researchers have developed methods for synthesizing derivatives of phthalazinone, including pyrazolopyridazine variants. These compounds are characterized using spectral data, highlighting their potential in chemical research for further functionalization and application in various fields (Mahmoud et al., 2012).

• Novel Azepines and Corrosion Inhibition : Novel aza-pseudopeptides resembling the core structure of the compound have been synthesized and evaluated for their efficacy as corrosion inhibitors for mild steel in acidic conditions. These studies suggest potential industrial applications in protecting metals against corrosion (Chadli et al., 2017).

Antimicrobial and Antifungal Activities

• Antimicrobial Activity : Certain derivatives related to pyrazolopyridazine have demonstrated antibacterial and antifungal properties. Research into these compounds offers insights into developing new antimicrobial agents with potential applications in combating infections and diseases (Demchenko et al., 2021).

Chemical Reactions and Molecular Docking

• Catalytic Hydrogen Transfer : Studies on Ru(arene) complexes of bispyrazolylazines, which share a similar heterocyclic framework with the compound of interest, have shown activity in catalytic hydrogen transfer of ketones. This research indicates potential applications in synthetic chemistry and pharmaceutical manufacturing (Soriano et al., 2009).

• Molecular Docking and In Vitro Screening : Novel pyridine and fused pyridine derivatives have been synthesized and subjected to molecular docking screenings towards specific proteins, showcasing the utility of such compounds in drug discovery and development (Flefel et al., 2018).